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Compound of Interest

Compound Name: Iodine tribromide

Cat. No.: B1599007 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Iodine Tribromide
(IBr₃)

Introduction
Iodine tribromide (IBr₃) is an interhalogen compound composed of iodine and bromine.[1][2] It

is a dark brown liquid at room temperature with a pungent odor.[3] This document provides a

comprehensive overview of the physical and chemical properties of IBr₃, intended for

researchers, scientists, and professionals in drug development. The unique reactivity of IBr₃

makes it a subject of interest in various chemical applications, including as a brominating

agent, a Lewis acid, and in the manufacturing of semiconductors.[1][3]

Physical Properties of Iodine Tribromide
Iodine tribromide is a dark brown liquid that is miscible with ethanol and diethyl ether.[1][3][4]

It is thermally unstable and begins to decompose at temperatures above 40°C.[3] Due to this

instability, a distinct boiling point is not observed. In the solid state, it exists as a dark crystalline

material.[3]
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Property Value Source

Molecular Formula IBr₃ [1][3]

Molar Mass 366.61 g/mol [1][3]

Appearance Dark brown liquid [1][3]

Density
~3.4 g/cm³ at 25°C; 3.41 g/mL

at 20°C
[3][5][6]

Melting Point Decomposes above 40°C [3]

Boiling Point Not applicable (decomposes) [3]

Solubility
Miscible with ethanol and

diethyl ether
[1][3][4]

Chemical Properties and Reactivity
Iodine tribromide's chemical behavior is characterized by its reactivity as a brominating agent,

an oxidizing agent, and a Lewis acid.[3] The difference in electronegativity between iodine

(2.66) and bromine (2.96) leads to polar covalent bonds, with the central iodine atom being an

electrophilic center.[7]
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Property Description Source

Reactivity
Functions as a brominating

agent and a Lewis acid.[3]
[3]

Decomposition

Thermally decomposes into

iodine monobromide (IBr) and

bromine (Br₂).[3] This

decomposition is accelerated

by heat and light.[3]

[3]

Oxidizing Agent

Standard reduction potential of

approximately +1.2 V for the

IBr₃/IBr couple.[3] It can

oxidize sulfides to sulfoxides

and phosphines to phosphine

oxides.[3]

[3]

Oxidation State
The iodine atom in IBr₃ has an

oxidation state of +3.[8]
[8]

Polarity

IBr₃ is a polar molecule due to

its asymmetrical T-shaped

geometry and the presence of

lone pairs on the central iodine

atom, which results in an

uneven distribution of charge.

[2]

[2]

Molecular Structure and Bonding
In the gaseous state, IBr₃ exists as a monomer with a T-shaped molecular geometry.[7] This

structure is a result of the central iodine atom having five electron pairs: three bonding pairs

with bromine atoms and two non-bonding lone pairs.[7][9][10] According to VSEPR theory,

these electron pairs arrange in a trigonal bipyramidal electron geometry to minimize repulsion,

with the two lone pairs occupying the equatorial positions.[7][9] This arrangement leads to bond

angles of approximately 90° and 180°.[9][10] The hybridization of the central iodine atom is

sp³d.[10][11] In the solid state, iodine tribromide can form an ionic dimer, [IBr₂]⁺[IBr₄]⁻.[7]
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Molecular Geometry of IBr₃

I

Br Br

Br

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of IBr₃

Iodine (I₂)

Combine in
1:3 ratio

Bromine (Br₂)

Reaction

Non-polar solvent
(0-10°C)

Iodine Tribromide (IBr₃)

Purification
(Fractional Distillation)

Pure IBr₃
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Thermal Decomposition of IBr₃

Iodine Tribromide (IBr₃)

Heat (>40°C)
or Light

Iodine Monobromide (IBr) Bromine (Br₂)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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